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Compound of Interest |

2-bromo-N-
Compound Name:
(cyclohexylmethyl)acetamide

CAS No.: 895244-78-7

Cat. No.: B1375154

. J

Chemical Identity & Physicochemical Profile

Focus: This section establishes the precise chemical identity to prevent catalog errors,
particularly distinguishing between "cyclohexyl" and "cyclohexylmethyl" derivatives, which have
significantly different lipophilicity and permeation profiles.

Parameter Data

Chemical Name 2-bromo-N-(cyclohexylmethyl)acetamide
CAS Number 895244-78-7

Molecular Formula CoH16BrNO

Molecular Weight 234.13 g/mol

Structural Class -Haloacetamide (Alkylating Agent)

) Solid (typically white to off-white crystalline
Physical State
powder)

Soluble in DMSO, DMF, DCM; limited solubility

Solubility ) .
in water.

SMILES BrCC(=O)NCC1CCCCC1
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Hazard Dynamics: The Mechanism of Toxicity

Expert Insight: The primary hazard of 2-bromo-N-(cyclohexylmethyl)acetamide is not merely
its acidity or basicity, but its electrophilicity. As an

-bromoacetamide, it possesses a highly reactive carbon center adjacent to the carbonyl group.

The "Why": Alkylation Mechanism

This compound acts as a potent alkylating agent. The electron-withdrawing carbonyl group
makes the

-carbon electron-deficient, while the bromine atom serves as an excellent leaving group. In
biological systems, this electrophile attacks nucleophilic residues on proteins (specifically the
thiol group of Cysteine) and DNA (N-7 of Guanine).

This irreversible covalent binding (alkylation) causes:
e Enzyme Inhibition: Blocking active sites of critical enzymes.

o Skin Sensitization: Formation of hapten-protein conjugates, triggering immune responses
(Allergic Contact Dermatitis).

o Cytotoxicity: Direct cellular damage leading to necrosis (corrosion).

Visualization: Cysteine Alkylation Pathway

The following diagram illustrates the bimolecular nucleophilic substitution (

) mechanism driving the toxicity.
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Figure 1: Mechanism of biological alkylation. The cysteine thiol attacks the alpha-carbon,
displacing bromide.

Risk Management Controls
Self-Validating Protocol: Do not rely on standard latex or single-layer nitrile gloves.

-Haloacetamides are small, lipophilic molecules that can permeate thin nitrile rubber.

Engineering Controls[1]

e Primary: All handling must occur within a certified Chemical Fume Hood.
e Secondary: Use a localized exhaust if weighing fine powder to prevent inhalation of dust.

Personal Protective Equipment (PPE) Matrix

Component Recommendation Rationale

) Standard nitrile degrades or
Double Gloving Strategy:1.

) Inner: Silver Shield® / ) )
Hand Protection _ _ haloacetamides. Laminate
Laminate (Barrier)2.[1] Outer:

Nitrile (Dexterity)

allows permeation of

provides chemical

impermeability.

) Powder is corrosive; dust
Chemical Goggles + Face

Eye Protection Shield contact with moist eyes causes
ie
immediate severe damage.
] Tyvek® Lab Coat (Closed Prevents dust accumulation on
Body Protection
front) street clothes.

Only if engineering controls
Respiratory N95 or P100 (if outside hood) fail. Dust inhalation causes
respiratory tract burns.

Emergency Response & Decontamination

Trustworthiness: A protocol is only as good as its verification. This guide introduces a
colorimetric validation step using 4-(p-nitrobenzyl)pyridine (NBP), the gold standard for
detecting alkylating agents [1].
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Spill Response Workflow

o Evacuate: Clear the immediate area.
e PPE Up: Don Silver Shield gloves and respiratory protection.

e Quench: Apply 10% Sodium Thiosulfate solution to the spill. Thiosulfate acts as a "sacrificial
nucleophile,” reacting faster than biological tissue to neutralize the electrophile.

o Clean: Absorb with inert material (vermiculite) and dispose of as hazardous waste.

Self-Validating Decontamination Protocol

To verify that surfaces or glassware are free of active alkylating agents, use the NBP Test:
o Reagent A: 5% 4-(p-nitrobenzyl)pyridine in acetone.
e Reagent B: 1M Sodium Hydroxide (NaOH) or Triethylamine.
e Procedure:
o Swab the decontaminated surface.

o Apply Reagent A to the swab. Heat at 100°C for 5 mins (or use modified room temp
protocols).

o Apply Reagent B (Base).
e Result:
o Blue/Purple Color: Active alkylating agent present (Failed Decon).

o Colorless/Yellow: Clean (Successful Decon).

Visualization: Safety & Quenching Workflow
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Spill / Contamination
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Wait 15-30 Minutes

:
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Figure 2: Operational workflow for spill response and decontamination validation.

Experimental Handling Guide

Context: This compound is often used as an intermediate to introduce the N-
(cyclohexylmethyl)acetamide moiety into larger pharmacophores.

Synthesis & Usage Tips

» Solvent Choice: Avoid nucleophilic solvents (like alcohols or amines) during storage, as they
will slowly react with the bromoacetyl group. Store in inert solvents (DCM, THF) or as a dry
solid.
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e Reaction Monitoring: The disappearance of the starting material can be monitored via TLC
(stains with KMnO4 or lodine) or LC-MS (observe the characteristic Br isotope pattern: M
and M+2 peaks of equal intensity).

o Waste Disposal: Never dispose of active alkylating agents down the drain. Quench all
reaction mixtures with excess sodium thiosulfate or agueous ammonia before disposal into
halogenated waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyclohexylmethyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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